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Compound of Interest

Compound Name: Gamma-L-Glutamyl-L-cysteine

Cat. No.: B196262

An In-depth Technical Guide to the Core Chemical Properties and Structure of Gamma-L-
Glutamyl-L-cysteine

Introduction

Gamma-L-Glutamyl-L-cysteine (y-GC) is a naturally occurring dipeptide found in a wide
range of organisms, from bacteria to humans[1][2][3]. It is a critical intermediate in the
biosynthesis of glutathione (GSH), a primary endogenous antioxidant[1][4][5][6]. The unique y-
peptide bond between the L-glutamic acid and L-cysteine residues confers specific chemical
properties and biological functions that distinguish it from more common a-linked dipeptides[1].
This document provides a comprehensive overview of the chemical properties, structure,
biological significance, and analytical methodologies pertaining to y-GC, tailored for
researchers and professionals in drug development.

Chemical Properties

The fundamental chemical and physical properties of Gamma-L-Glutamyl-L-cysteine are
summarized in the table below, providing a consolidated reference for its key identifiers and
characteristics.
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Property Value Reference
Molecular Formula C8H14N205S [1]
Molar Mass 250.27 g-mol-1 [1]
(2S)-2-Amino-5-{[(1R)-1-
carboxy-2-
IUPAC Name [1]

sulfanylethyl]amino}-5-

oxopentanoic acid

Systematic IUPAC Name

(2S)-2-Amino-5-{[(1R)-1-
carboxy-2-
sulfanylethylJamino}-5-

oxopentanoic acid

[1]

C(CC(=O)N--INVALID-LINK--

SMILES [11[2]
C(=0)O)--INVALID-LINK--N
RITKHVBHSGLULN-

InChl Key [1][2]
WHFBIAKZSA-N

CAS Number 636-58-8 [1]

Appearance White, opaque crystals [1]

log P -1.168 [1]

Acidity (pKa) 2.214 [1]

Basicity (pKb) 11.783 [1]

Water Solubility

2.62 g/L (Predicted)

[3]

Chemical Structure

Gamma-L-Glutamyl-L-cysteine is a dipeptide composed of L-glutamic acid and L-cysteine[1].

Its defining structural feature is the peptide bond formed between the y-carboxyl group of the

glutamic acid side chain and the a-amino group of cysteine[1][2]. This is in contrast to the more

common peptide bonds in proteins, which are formed via the a-carboxyl group. This unusual

linkage makes y-GC resistant to hydrolysis by most peptidases.
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The stereochemistry of the molecule is inherited from its constituent L-amino acids, resulting in
the (2S)-2-amino-5-{[(1R)-1-carboxy-2-sulfanylethyllamino}-5-oxopentanoic acid
configuration[1].

2D Structure of Gamma-L-Glutamyl-L-cysteine:
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General Workflow for NMR Analysis of y-GC and GSH
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(e.g., Whole Blood, Cell Lysate)

:
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(e.g., with N-ethylmaleimide)

:

Metabolite Extraction
(e.g., with perchloric acid)

1D/2D NMR

Data Acquisition

Spectral Processing
(Phasing, Baseline Correction)

Peak Identification
&
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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